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Compound of Interest

Compound Name: 6-Bromonicotinaldehyde

Cat. No.: B016785

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-
Bromonicotinaldehyde (CAS No. 149806-06-4), a key building block in pharmaceutical and
agrochemical research. Adherence to these protocols is critical for ensuring laboratory safety
and maintaining the integrity of experimental outcomes.

Chemical Identification and Physical Properties

6-Bromonicotinaldehyde, also known as 6-Bromo-3-pyridinecarboxaldehyde, is a substituted
pyridine with the molecular formula CeH4BrNO.[1][2] Its aromatic aldehyde functionality makes
it a versatile reagent in organic synthesis.[2]

Table 1: Physical and Chemical Properties of 6-Bromonicotinaldehyde
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Property Value Source(s)

Molecular Weight 186.01 g/mol [1112113114]

White to pale yellow or orange
Appearance to green crystalline [5]

solid/powder

Melting Point 104-110 °C [1]
Boiling Point 284.1 £ 25.0 °C at 760 mmHg [1]
Density 1.7 £ 0.1 g/lcm3 [1]
Flash Point 125.6 +23.2°C [1]

Soluble in dichloromethane,

Solubility ether, ethyl acetate, and

methanol.
Vapor Pressure 0.0 £ 0.6 mmHg at 25°C [1]
LogP 1.53 [1]

Hazard Identification and GHS Classification

6-Bromonicotinaldehyde is classified as a hazardous substance. The primary hazards are
related to irritation and potential harm upon ingestion.

Table 2: GHS Hazard Classification for 6-Bromonicotinaldehyde
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Hazard Hazard
Hazard Class GHS Code Source(s)
Category Statement
Skin )
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Corrosion/Irritatio ~ Category 2 S H315 [416171
irritation
n
Serious Eye

Causes serious
Damage/Eye Category 2 o H319 [4][6]
eye irritation

Irritation
Specific Target

o May cause
Organ Toxicity ]

) Category 3 respiratory H335 [41[6]
(Single o
irritation
Exposure)
Acute Toxicity, Harmful if
Category 4 H302

Oral swallowed

Signal Word: Warning[4][6]
Hazard Pictogram:

laalt text

Toxicological Information

The primary toxicological concerns for 6-Bromonicotinaldehyde are its irritant effects on the
skin, eyes, and respiratory system.[4][6] Repeated or prolonged exposure may cause skin
dryness or cracking.

Table 3: Summary of Toxicological Effects
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Effect Description Source(s)

Skin Irritation Causes irritation upon contact. [41061[7]
o Causes serious irritation to the

Eye Irritation [41[6]

eyes.

May cause irritation to the
Respiratory Irritation respiratory tract upon
inhalation of dust.

[4]16]

Ingestion Harmful if swallowed.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 4: First Aid Protocols for 6-Bromonicotinaldehyde Exposure
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Exposure Route

First Aid Measures

Source(s)

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected
area with soap and plenty of
water for at least 15 minutes.
Remove contaminated
clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Engineering Controls

» Ventilation: Always handle 6-Bromonicotinaldehyde in a certified chemical fume hood to

minimize the inhalation of dust or vapors.[3]
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o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
in the immediate vicinity of the handling area.[8]

Personal Protective Equipment (PPE)

Table 5: Recommended Personal Protective Equipment

PPE Category Recommended Equipment  Source(s)

Chemical safety goggles with
Eye and Face _ _ [8]
side shields.

Chemical-resistant gloves
Hand (e.g., nitrile rubber). Inspect [6][8]

gloves before use.

Laboratory coat. For tasks with
a higher risk of splashes, a

Body : : [8]
chemically resistant apron

should be worn.

Use in a well-ventilated area or

under a chemical fume hood. If
Respiratory dust is generated, a NIOSH- [8]

approved respirator may be

necessary.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

e The recommended storage temperature is 4°C, under a nitrogen atmosphere.[9]

Experimental Protocols
Risk Assessment Workflow
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A thorough risk assessment should be conducted before handling 6-Bromonicotinaldehyde.

4 Risk Assessment

\

Start: Handling 6-Bromonicotinaldehyde

Identify Hazards
(Irritant, Harmful if Swallowed)

Evaluate Risks of Exposure
(Inhalation, Skin/Eye Contact, Ingestion)

\

/

Mitigate Risks

4 Control Measures

y

Implement Control Measures
(Fume Hood, PPE)

Develop Standard Operating Procedure (SOP)

Prepare for Emergencies
(Spill Kit, First Aid)

Safe to Proceed

Proceed with Experiment

4 Handling Protocol )

Start: Prepare for Handling

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

‘

Work in a Certified Fume Hood

\

Weigh and Transfer Carefully
(Avoid Dust Generation)

& _ T 4
7
/1f Spill Occur%
/

Disposal Protocol )

Clean Spills Immediately

(Use appropriate absorbent) e e

\

Collect Waste in a Labeled,
Sealed Container

;

Store Waste in a Designated Area

;

Contact Environmental Health & Safety (EHS)

for Disposal

o

/

Dispose

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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